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Compound of Interest

Compound Name: 1-Octanol-d17

Cat. No.: B043003

Introduction

1-Octanol-d17 is the deuterated form of 1-Octanol, a saturated fatty alcohol.[1] In this stable
isotope-labeled compound, seventeen hydrogen atoms have been replaced by deuterium. This
isotopic substitution makes it an invaluable tool in various scientific disciplines, particularly in
drug development and metabolic research. Due to its chemical identity with its non-deuterated
counterpart, 1-Octanol-d17 serves as an ideal internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR) or mass spectrometry (GC-MS or LC-MS).[1][2] Its
applications include use as a metabolic tracer to study pharmacokinetic profiles and as an
inhibitor of T-type calcium channels for in-vitro research.[1] Proper preparation of stock
solutions is critical for ensuring the accuracy and reproducibility of experimental results.

Applications
The primary applications of 1-Octanol-d17 stem from its isotopic labeling:

 Internal Standard: In quantitative mass spectrometry and NMR, 1-Octanol-d17 is used as an
internal standard.[1] Since it is chemically identical to the endogenous analyte, it co-elutes
and has the same ionization efficiency and extraction recovery, but is distinguishable by its
higher mass. This allows for precise quantification of 1-Octanol in complex biological
matrices.

o Metabolic Tracer: Researchers use 1-Octanol-d17 to trace metabolic pathways.[1] By
introducing the labeled compound into a biological system, scientists can track its
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absorption, distribution, metabolism, and excretion (ADME), providing insights into the

pharmacokinetics of long-chain alcohols.[1]

» Biophysical Research: Deuterated long-chain alcohols are used to study the structure and

dynamics of cellular membranes.[2] Techniques like NMR spectroscopy can leverage the

deuteration to simplify complex spectra and elucidate molecular interactions within the lipid

bilayer.[2]

Physicochemical and Solubility Data

A summary of the key physical and chemical properties of 1-Octanol-d17 is provided below.

This data is essential for accurate solution preparation and safe handling.

Property Value Reference(s)
CAS Number 153336-13-1 [31[4]
Molecular Formula CsD170H [4]

Molecular Weight ~147.24 g/mol [4]
Appearance Colorless Qil [5]

Density ~0.936 g/mL (at 25 °C) [5]

Melting Point -15°C [5]

Boiling Point 196 °C [5]

Flash Point 81 °C (178 °F) [5]

Solubility in DMSO

= 100 mg/mL (requires

sonication)

[1]

Solubility in Water

Sparingly soluble / Insoluble

[6]7]

Other Solvents

Soluble in Chloroform

(Slightly), Methanol (Slightly),

Ethanol, Ether

[5107]

Storage Temperature

2-8 °C (Refrigerator), under

inert atmosphere

[5]
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Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in DMSO

This protocol provides a detailed procedure for preparing a 10 mg/mL stock solution of 1-
Octanol-d17 in dimethyl sulfoxide (DMSO).

1. Objective

To prepare a homogenous and accurately concentrated stock solution of 1-Octanol-d17 for
use in downstream applications.

2. Materials and Equipment

e 1-Octanol-d17 (solid or oil)

¢ Anhydrous Dimethyl Sulfoxide (DMSO), newly opened bottle

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e Class A volumetric flask (e.g., 1 mL or 5 mL)

o Vortex mixer

» Water bath sonicator

e 2 mL amber glass vials with PTFE-lined screw caps

e Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

3. Safety Precautions

e 1-Octanol-d17 is a combustible liquid and can cause serious eye and skin irritation.[6][8][9]
» Always handle the compound and resulting solutions inside a chemical fume hood.

o Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[6]
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e Consult the Safety Data Sheet (SDS) for 1-Octanol-d17 and all other chemicals before
starting work.[3][6]

e Avoid inhalation of vapors and direct contact with skin and eyes.[6] In case of contact, rinse
the affected area thoroughly with water.[8]

4. Experimental Workflow Diagram
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1. Weigh 1-Octanol-d17
(e.g., 10 mg)

i

2. Transfer to Volumetric Flask

i

3. Add Anhydrous DMSO
(~70% of final volume)

.

4. Vortex & Sonicate
(until fully dissolved)

.

5. Add DMSO to Final Volume
(e.g., 1.0 mL)

:

6. Mix Thoroughly

:

7. Aliquot into Storage Vials

:

8. Store at 2-8°C
(Under Inert Atmosphere)

Click to download full resolution via product page

Caption: Workflow for the preparation of 1-Octanol-d17 stock solution.
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. Step-by-Step Procedure

Preparation: Allow the vial of 1-Octanol-d17 and the bottle of anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of atmospheric
moisture.[10]

Weighing: Using an analytical balance, accurately weigh 10.0 mg of 1-Octanol-d17 directly
into a 1.0 mL Class A volumetric flask.

Initial Solubilization: Add approximately 0.7 mL (70% of the final volume) of anhydrous
DMSO to the volumetric flask.

Dissolution: Cap the flask and vortex thoroughly for 30-60 seconds. If the compound does
not fully dissolve, place the flask in a water bath sonicator.[1] Sonicate for 5-10 minutes or
until the solution is clear and free of any visible particles.

Final Volume Adjustment: Once the solute is completely dissolved, carefully add anhydrous
DMSO to the flask until the bottom of the meniscus is level with the 1.0 mL calibration mark.

Homogenization: Cap the volumetric flask and invert it 10-15 times to ensure the solution is
homogenous.

Quality Control: Visually inspect the solution to ensure it is clear, colorless, and free of any
precipitation or particulate matter.

Aliquoting and Storage: Aliquot the stock solution into appropriately labeled, amber glass
vials with PTFE-lined screw caps. This prevents contamination and degradation from
repeated freeze-thaw cycles. Store the vials upright in a refrigerator at 2-8°C under an inert
atmosphere if possible.[5]

. Storage and Stability

Storage: Stock solutions should be stored at 2-8°C in tightly sealed amber vials to protect
from light.[5] Deuterated solvents can be hygroscopic, so ensuring the container is sealed is
critical to prevent moisture absorption.[10]
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« Stability: When stored properly, deuterated alcohol solutions are generally stable.[11] A study
on aqueous ethanol solutions showed stability for at least one year with proper storage.[12]
However, for sensitive quantitative assays, it is recommended to perform periodic stability
checks or prepare fresh solutions. Avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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